Cas no 5357-01-7 (4-chloro-N-(3,5-dimethylphenyl)-3-nitrobenzamide)
5357-01-7 structure
Product Name:4-chloro-N-(3,5-dimethylphenyl)-3-nitrobenzamide
CAS No:5357-01-7
MF:C15H13ClN2O3
MW:304.72832274437
CID:1582853
PubChem ID:742459
Update Time:2025-04-21
4-chloro-N-(3,5-dimethylphenyl)-3-nitrobenzamide Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-N-(3,5-dimethylphenyl)-3-nitrobenzamide
- benzamide, 4-chloro-N-(3,5-dimethylphenyl)-3-nitro-
- AB00082724-01
- AKOS002975175
- AK-968/11165060
- 4-Chloro-N-(3,5-dimethylphenyl)-3-nitrobenzene-1-carboximidic acid
- 5357-01-7
- 346691-32-5
- Oprea1_730198
- Oprea1_380493
- DTXSID00968338
- STK019771
-
- Inchi: 1S/C15H13ClN2O3/c1-9-5-10(2)7-12(6-9)17-15(19)11-3-4-13(16)14(8-11)18(20)21/h3-8H,1-2H3,(H,17,19)
- InChI Key: MVNCHMZDVGJPJH-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1[N+](=O)[O-])C(NC1C=C(C)C=C(C)C=1)=O
Computed Properties
- Exact Mass: 304.06159
- Monoisotopic Mass: 304.06147
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 389
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.9
- XLogP3: 3.9
Experimental Properties
- Density: 1.356
- Boiling Point: 387.9°C at 760 mmHg
- Flash Point: 188.4°C
- Refractive Index: 1.649
- PSA: 72.24
4-chloro-N-(3,5-dimethylphenyl)-3-nitrobenzamide Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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